Cas no 1155108-89-6 (4-(6-amino-1H-indazol-1-yl)butanenitrile)
4-(6-amino-1H-indazol-1-yl)butanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(6-amino-1H-indazol-1-yl)butanenitrile
- 1155108-89-6
- CS-0305805
- EN300-1106485
-
- Inchi: 1S/C11H12N4/c12-5-1-2-6-15-11-7-10(13)4-3-9(11)8-14-15/h3-4,7-8H,1-2,6,13H2
- InChI Key: QRKAUVWRUYYPKZ-UHFFFAOYSA-N
- SMILES: N1(C2C=C(C=CC=2C=N1)N)CCCC#N
Computed Properties
- Exact Mass: 200.106196400g/mol
- Monoisotopic Mass: 200.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 67.6Ų
4-(6-amino-1H-indazol-1-yl)butanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1106485-0.05g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 95% | 0.05g |
$468.0 | 2023-10-27 | |
| Enamine | EN300-1106485-0.1g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 95% | 0.1g |
$490.0 | 2023-10-27 | |
| Enamine | EN300-1106485-0.25g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 95% | 0.25g |
$513.0 | 2023-10-27 | |
| Enamine | EN300-1106485-0.5g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 95% | 0.5g |
$535.0 | 2023-10-27 | |
| Enamine | EN300-1106485-1.0g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 1g |
$857.0 | 2023-06-10 | ||
| Enamine | EN300-1106485-2.5g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 95% | 2.5g |
$1089.0 | 2023-10-27 | |
| Enamine | EN300-1106485-5.0g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 5g |
$2485.0 | 2023-06-10 | ||
| Enamine | EN300-1106485-10.0g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 10g |
$3683.0 | 2023-06-10 | ||
| Enamine | EN300-1106485-1g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 95% | 1g |
$557.0 | 2023-10-27 | |
| Enamine | EN300-1106485-5g |
4-(6-amino-1H-indazol-1-yl)butanenitrile |
1155108-89-6 | 95% | 5g |
$1614.0 | 2023-10-27 |
4-(6-amino-1H-indazol-1-yl)butanenitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 4-(6-amino-1H-indazol-1-yl)butanenitrile
Introduction to 4-(6-amino-1H-indazol-1-yl)butanenitrile (CAS No. 1155108-89-6)
4-(6-amino-1H-indazol-1-yl)butanenitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1155108-89-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural motif combining an indazole ring with an aminobutyraldehyde derivative, has garnered attention due to its potential biological activities and synthetic utility. The indazole moiety is particularly noteworthy, as it is a common pharmacophore in drug discovery, often associated with properties such as kinase inhibition and anti-inflammatory effects. The presence of the amino group on the indazole ring further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The nitrile group at the terminal position of the butanenitrile backbone introduces additional functionality, enabling diverse chemical transformations such as hydrolysis to carboxylic acids or reduction to primary amines. This structural versatility allows researchers to tailor the compound’s properties for specific applications, including the development of novel therapeutic agents. In recent years, there has been growing interest in indazole derivatives due to their demonstrated efficacy in preclinical studies targeting various diseases, including cancer and neurological disorders.
One of the most compelling aspects of 4-(6-amino-1H-indazol-1-yl)butanenitrile is its role as a key intermediate in the synthesis of more complex pharmacological entities. The indazole core has been extensively studied for its ability to modulate biological pathways, particularly those involving protein-protein interactions and signal transduction. For instance, derivatives of indazole have shown promise in inhibiting kinases that are overexpressed in certain cancers, thereby serving as potential candidates for targeted therapy. The aminobutyraldehyde segment provides a reactive site for further functionalization, allowing chemists to explore modifications that could enhance binding affinity or metabolic stability.
Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular docking studies have demonstrated that 4-(6-amino-1H-indazol-1-yl)butanenitrile can interact with various biological targets with high specificity. These studies have been instrumental in predicting potential drug-like properties and optimizing molecular structures for improved efficacy. For example, researchers have utilized virtual screening techniques to identify analogs of this compound that exhibit enhanced binding affinity to certain enzymes implicated in inflammatory diseases. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, reducing the time and cost associated with experimental screening.
The synthetic pathways for 4-(6-amino-1H-indazol-1-yl)butanenitrile also warrant discussion. Given its structural complexity, multiple synthetic routes have been explored, each with distinct advantages and limitations. One common approach involves the condensation of 6-aminoindazole with cyanoacetamide derivatives under controlled conditions. This method leverages classical organic reactions such as nucleophilic addition and cyclization to construct the indazole ring system efficiently. Alternative strategies may involve palladium-catalyzed cross-coupling reactions or other transition-metal-mediated processes that offer higher selectivity or yield under milder conditions.
In terms of biological activity, preliminary studies on 4-(6-amino-1H-indazol-1-yl)butanenitrile have revealed intriguing properties that warrant further investigation. In vitro assays have shown that this compound exhibits modest inhibitory effects on certain kinases, suggesting its potential as a lead compound for developing kinase inhibitors. Additionally, its interaction with other biological targets such as receptors or ion channels has been explored using biochemical techniques like surface plasmon resonance (SPR). These findings provide valuable insights into its mechanism of action and guide subsequent structural modifications aimed at improving therapeutic efficacy.
The pharmaceutical industry has taken note of these promising findings, leading to increased investment in research focused on indazole derivatives like 4-(6-amino-1H-indazol-1-yl)butanenitrile. Several academic institutions and biotechnology companies are actively pursuing programs aimed at identifying new drug candidates based on this scaffold. The ability to modify key functional groups while maintaining core structural integrity offers a versatile platform for innovation. As a result, this compound is being evaluated not only for its potential therapeutic applications but also as a building block for larger libraries of bioactive molecules.
From a regulatory perspective, compounds like 4-(6-amino-1H-indazol-1-yl)butanenitrile must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive data demonstrating both pharmacological activity and minimal toxicity profile before approving new drugs based on similar scaffolds. This stringent evaluation process underscores the importance of thorough preclinical research in advancing promising candidates from laboratory settings into viable therapeutic options.
The role of 4-(6-amino-1H-indazol-1-yl)butanenitrile extends beyond traditional pharmaceutical applications; it also finds utility in academic research aimed at understanding fundamental biological processes at the molecular level. Researchers studying signal transduction pathways or enzyme function often utilize such compounds as tools to probe mechanistic details or screen for modulators of interest. The availability of well-characterized intermediates like this one facilitates rapid experimentation and hypothesis-driven research projects across various disciplines within life sciences.
In conclusion,4-(6-amino-1H-indazol-1-ybieten)nirilen (CAS No., 1155108 89 6) represents an exciting frontier in medicinal chemistry with significant potential both academically and commercially Its unique structure offers opportunities for designing novel therapeutics targeting diverse diseases while serving as an invaluable toolkit component during early-stage drug discovery efforts Future work will likely focus on optimizing synthetic routes expanding biological evaluations exploring derivative libraries alongside leveraging advanced technologies such as AI-driven drug design pipelines To stay ahead current trends researchers must continue exploring innovative approaches integrating structural biology computational methods alongside experimental validation ensuring that compounds like these reach their full therapeutic promise eventually benefiting patients worldwide
1155108-89-6 (4-(6-amino-1H-indazol-1-yl)butanenitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)